Cas no 126739-90-0 (Methyl 5-Cyanoisophthalate)

• Product Name: Methyl 5-Cyanoisophthalate
• CAS No: 126739-90-0
• MF: C₁₀H₇NO₄
• MW: 205.166882753372
• MDL: MFCD08458980
• CID: 137910
• PubChem ID: 14451915
• Update Time: 2025-06-26

Methyl 5-Cyanoisophthalate Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylicacid, 5-cyano-, 1-methyl ester
• 3-CYANO-5-(METHOXYCARBONYL)BENZOIC ACID
• 3-cyano-5-methoxycarbonylbenzoic acid
• 5-Cyano-isophthalic acid monomethyl ester
• CHEMPACIFIC 41248
• 5-CYANOISOPHTHALIC ACID MONOMETHYL ESTER
• 5-CYANOISOPHTHALIC ACID MONOMETHYLESTERMONO-METHYL 5-CYANOISOPHTHALATE
• BFA73990
• DTXSID50560462
• MFCD08458980
• 126739-90-0
• SCHEMBL4788616
• AC3576
• AKOS015910633
• A926747
• AB45662
• CS-0329119
• SY026660
• (-)-THUJONETECH.
• 3-CYANO-5-(METHOXYCARBONYL)BENZOICACID
• Methyl 5-Cyanoisophthalate

• MDL： MFCD08458980
• Inchi： 1S/C10H7NO4/c1-15-10(14)8-3-6(5-11)2-7(4-8)9(12)13/h2-4H,1H3,(H,12,13)
• InChI Key： WHSHUFHWIYUPNQ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C#N)C=C(C(=O)O)C=1)=O

Computed Properties

• Exact Mass: 205.03800
• Monoisotopic Mass: 205.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 87.4Ų

Experimental Properties

• Density: 1.39
• Boiling Point: 399°C at 760 mmHg
• Flash Point: 195.1°C
• Refractive Index: 1.577
• PSA: 87.39000
• LogP: 1.04308

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives

Additional information on Methyl 5-Cyanoisophthalate

Methyl 5-Cyanoisophthalate (CAS No. 126739-90-0): An Overview of Its Synthesis, Properties, and Applications

Methyl 5-Cyanoisophthalate (CAS No. 126739-90-0) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its aromatic core with a cyano group and two ester functionalities, making it a valuable intermediate in the synthesis of more complex molecules.

The synthesis of Methyl 5-Cyanoisophthalate typically involves the reaction of 5-cyanoisophthalic acid with methanol in the presence of an acid catalyst. This esterification process is well-documented in the literature and can be optimized to achieve high yields and purity. The resulting compound is a white crystalline solid with a melting point of approximately 130-132°C, making it easy to handle and store under standard laboratory conditions.

One of the key properties of Methyl 5-Cyanoisophthalate is its reactivity. The cyano group can undergo various transformations, such as hydrolysis to form an amide or reduction to form an amine, which can be further functionalized to create a wide range of derivatives. Additionally, the ester groups can be hydrolyzed to form the corresponding carboxylic acid or transesterified to introduce different alkyl groups, expanding its utility in synthetic chemistry.

In the pharmaceutical industry, Methyl 5-Cyanoisophthalate has been explored as a building block for the synthesis of bioactive compounds. Recent studies have shown that derivatives of this compound exhibit promising biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that certain derivatives of Methyl 5-Cyanoisophthalate demonstrated significant inhibitory effects on cancer cell proliferation, making them potential candidates for further drug development.

Beyond pharmaceutical applications, Methyl 5-Cyanoisophthalate has also found use in materials science. Its aromatic structure and functional groups make it suitable for the preparation of polymers with unique properties. For example, researchers at the University of California have developed novel polymeric materials using Methyl 5-Cyanoisophthalate as a monomer. These materials exhibit excellent thermal stability and mechanical strength, making them suitable for use in high-performance applications such as aerospace and electronics.

The environmental impact of Methyl 5-Cyanoisophthalate is another area of ongoing research. While the compound itself is not classified as hazardous, its production and use must be conducted with proper safety measures to ensure environmental sustainability. Studies have shown that proper waste management and recycling practices can minimize the environmental footprint associated with the synthesis and application of this compound.

In conclusion, Methyl 5-Cyanoisophthalate (CAS No. 126739-90-0) is a multifaceted compound with a wide range of applications in various fields. Its unique chemical structure and reactivity make it an invaluable intermediate in synthetic chemistry, while its potential biological activities and material properties open up new avenues for research and development. As ongoing studies continue to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.